Cas no 1388035-56-0 (4-(2,3-Difluorobenzoyl)piperidine)

• Product Name: 4-(2,3-Difluorobenzoyl)piperidine
• CAS No: 1388035-56-0
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 5572636
• Update Time: 2025-08-05

4-(2,3-Difluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,3-difluorophenyl)-4-piperidinyl-
• "(2,3-difluorophenyl)-piperidin-4-yl-methanone"
• 4-(2,3-Difluorobenzoyl)piperidine

• Inchi： 1S/C12H13F2NO/c13-10-3-1-2-9(11(10)14)12(16)8-4-6-15-7-5-8/h1-3,8,15H,4-7H2
• InChI Key： LTVAJIZVPQXETB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(F)=C1F)(C1CCNCC1)=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 320.2±42.0 °C at 760 mmHg
• Flash Point: 147.5±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 9.60±0.10(Predicted)

4-(2,3-Difluorobenzoyl)piperidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2,3-Difluorobenzoyl)piperidine

4-(2,3-Difluorobenzoyl)piperidine: A Comprehensive Overview

4-(2,3-Difluorobenzoyl)piperidine, identified by the CAS registry number 1388035-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines widely studied for their diverse applications in drug discovery and materials science. The presence of the 2,3-difluorobenzoyl group introduces unique electronic and steric properties, making it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of 4-(2,3-Difluorobenzoyl)piperidine typically involves a nucleophilic acyl substitution reaction between piperidine and 2,3-difluorobenzoyl chloride. This reaction is well-documented in the literature and can be optimized under mild conditions to ensure high yields and purity. The compound's structure has been confirmed through various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), which provide detailed insights into its molecular architecture.

Recent studies have highlighted the potential of 4-(2,3-Difluorobenzoyl)piperidine as a precursor for bioactive molecules. For instance, researchers have explored its role in the development of novel kinase inhibitors, which are critical in the treatment of various cancers. The fluorine atoms in the benzoyl group contribute to enhanced lipophilicity and metabolic stability, making this compound an attractive candidate for drug design.

In addition to its pharmacological applications, 4-(2,3-Difluorobenzoyl)piperidine has shown promise in materials science. Its ability to form stable amide bonds makes it a potential building block for constructing advanced polymers and self-assembling materials. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient assembly of complex molecular architectures.

The toxicological profile of 4-(2,3-Difluorobenzoyl)piperidine has also been a subject of recent investigations. Preclinical studies indicate that it exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 4-(2,3-Difluorobenzoyl)piperidine, with its unique structural features and versatile reactivity, continues to be a focal point in both academic and industrial research. Its applications span across drug discovery, materials science, and chemical synthesis, underscoring its importance as a multifaceted compound in modern chemistry.